Cas no 1881-17-0 (Pregna-1,4-diene-3,11,20-trione9-fluoro-17,21-dihydroxy-18-iodo-16a-methyl-, 9-fluoro-17,21-dihydroxy-18-iodo-16a-methyl-, 21-acetate (8CI))

• Product Name: Pregna-1,4-diene-3,11,20-trione9-fluoro-17,21-dihydroxy-18-iodo-16a-methyl-, 9-fluoro-17,21-dihydroxy-18-iodo-16a-methyl-, 21-acetate (8CI)
• CAS No: 1881-17-0
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 118171
• PubChem ID: 131850298
• Update Time: 2024-10-31

Pregna-1,4-diene-3,11,20-trione9-fluoro-17,21-dihydroxy-18-iodo-16a-methyl-, 9-fluoro-17,21-dihydroxy-18-iodo-16a-methyl-, 21-acetate (8CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,11,20-trione9-fluoro-17,21-dihydroxy-18-iodo-16a-methyl-, 9-fluoro-17,21-dihydroxy-18-iodo-16a-methyl-, 21-acetate (8CI)
• (S)-1,2,3,4-TETRAHYDROISOQUINOLINE-3-METHANOL
• Pregna-1,4-diene-3,11,20-trione9-fluoro-17,21-dihydroxy-18-iodo-16a-methyl-, 9-fluoro-17,21-di...
• 11-cyclopropyl-5,11-dihydro-4-(hydroxymethyl)-6H-dipyrido< 3,2-b:2',3'-e> < 1,4> diazepin-6-one
• 12-hydroxynevirapine
• AC1L9QWL
• ACMC-20mv0s
• CHEMBL39343
• CTK4B8694
• N11-Cyclopropyl-4-
• N11-Cyclopropyl-4-hydroxymethyl-5,11-dihydro-6H-dipyrido(3,2-b:2,3-e)(1,4)diazepin-6-one
• N11-Cyclopropyl-4-hydroxymethyl-5,11-dihydro-6H-dipyrido(3,2-b:2',3'-e)(1,4)diazepin-6-one
• Nevirapin 4-substituted deriv. 2
• SureCN8888369
• (S)-1,2,3,4-TETRAHYDROISOQUINOLYLMETHAN-3-OL
• 3-HYDROXYMETHYL-1,2,3,4-TETRAHYDROISOQUINOLINE
• (S)-1,2,3,4-TETRAHYDROISOQUINOLIN-3-YL-METHANOL
• (S)-(-)-1,2,3,4-TETRAHYDROISOQUINOLINE-3-METHANOL
• (S)-3-HYDROXYMETHYL-1,2,3,4-TETRAHYDROISOQUINOLINE
• Pregna-1,4-diene-3,11,20-trione 9-fluoro-17,21-dihydroxy-18-iodo-16α-methyl-, 9-fluoro-17,21-dihydroxy-18-iodo-16α-methyl-, 21-acetate (8CI)
• 2-((8S,9R,10S,13R,14S,16R,17R)-9-Fluoro-17-hydroxy-13-(iodomethyl)-10,16-dimethyl-3,11-dioxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl acetate
• 1881-17-0

• Inchi： 1S/C10H13NO/c12-7-10-5-8-3-1-2-4-9(8)6-11-10/h1-4,10-12H,5-7H2/t10-/m0/s1
• InChI Key： ZSKDXMLMMQFHGW-JTQLQIEISA-N
• SMILES： C12C=CC=CC=1CN[C@H](CO)C2

Computed Properties

• Exact Mass: 558.09146g/mol
• Monoisotopic Mass: 558.09146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 974
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 97.7Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Melting Point: 114-116 °C(lit.)
• Boiling Point: 634.6±55.0 °C(Predicted)
• pka: 11.58±0.70(Predicted)

Pregna-1,4-diene-3,11,20-trione9-fluoro-17,21-dihydroxy-18-iodo-16a-methyl-, 9-fluoro-17,21-dihydroxy-18-iodo-16a-methyl-, 21-acetate (8CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：36/37/38